3-(3,5-dimethylisoxazol-4-yl)-N-(2-(thiophen-2-yl)ethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,5-dimethylisoxazol-4-yl)-N-(2-(thiophen-2-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C14H18N2O2S and its molecular weight is 278.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neurokinin-1 Receptor Antagonists
This compound has been explored for its role as a neurokinin-1 (NK1) receptor antagonist. NK1 receptor antagonists are significant for their potential therapeutic applications in treating emesis (vomiting) and depression. The construction of compounds incorporating solubilizing groups has led to derivatives with high affinity and oral activity, highlighting their importance in pre-clinical tests relevant to clinical efficacy in these conditions (Harrison et al., 2001).
Cytotoxic and Anticancer Activity
Research into the cytotoxic and anticancer activities of acyl derivatives of related systems has shown promising results. These derivatives have displayed significant efficacy in cell lines resistant to treatment with established anticancer agents, such as doxorubicin. Their ability to inhibit topoisomerase II and modulate cell cycle progression and differentiation indicates a potential for therapeutic application in cancer treatment (Gomez-Monterrey et al., 2011).
Antibacterial Activity
The synthesis and antibacterial activity of azole derivatives, including those related to the compound , have been studied. These compounds have shown effectiveness against various bacterial strains, highlighting their potential as antibacterial agents. The structural diversity of these compounds allows for targeted modifications to enhance their activity and specificity (Tumosienė et al., 2012).
Antioxidant and Anticancer Properties
Further research into novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide has revealed compounds with antioxidant activity superior to that of ascorbic acid. These studies also tested anticancer activity against human glioblastoma and breast cancer cell lines, identifying compounds with significant cytotoxic effects, particularly against glioblastoma cells (Tumosienė et al., 2020).
Photoreactions and Organic Synthesis
Investigations into the photoreactions of related compounds have led to the synthesis of products with potential applications in organic synthesis. These studies highlight the versatility and reactivity of these compounds under various conditions, contributing to the development of new synthetic methodologies (Shima et al., 1984).
Properties
IUPAC Name |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(2-thiophen-2-ylethyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2S/c1-10-13(11(2)18-16-10)5-6-14(17)15-8-7-12-4-3-9-19-12/h3-4,9H,5-8H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDPGZOWPLRQPOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)NCCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.